2-chlorobenzaldehyde (2,6-di-4-morpholinyl-4-pyrimidinyl)hydrazone

• IUPAC Name: N-[(E)-(2-chlorophenyl)methylideneamino]-2,6-dimorpholin-4-ylpyrimidin-4-amine
• InChI: InChI=1S/C19H23ClN6O2/c20-16-4-2-1-3-15(16)14-21-24-17-13-18(25-5-9-27-10-6-25)23-19(22-17)26-7-11-28-12-8-26/h1-4,13-14H,5-12H2,(H,22,23,24)/b21-14+
• InChI Key: AMAUJTVCVLVKFD-KGENOOAVSA-N
• Canonical SMILES: C1COCCN1C2=NC(=NC(=C2)NN=CC3=CC=CC=C3Cl)N4CCOCC4
• Isomeric SMILES: C1COCCN1C2=NC(=NC(=C2)N/N=C/C3=CC=CC=C3Cl)N4CCOCC4
• Molecular Formula: C19H23ClN6O2
• Molecular Weight: 402.9 g/mol

Description

2-chlorobenzaldehyde (2,6-di-4-morpholinyl-4-pyrimidinyl) hydrazone, also known as C-13, is a chemical compound that has been the focus of scientific research due to its potential applications in the fields of medicine, biochemistry, and pharmacology. C-13 is a hydrazone derivative of 2-chlorobenzaldehyde and has been shown to exhibit various biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 2-chlorobenzaldehyde (2,6-di-4-morpholinyl-4-pyrimidinyl)hydrazone is not fully understood, but it is believed to act by inhibiting the activity of various enzymes and signaling pathways involved in cancer cell growth and inflammation. 2-chlorobenzaldehyde (2,6-di-4-morpholinyl-4-pyrimidinyl)hydrazone has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and cell division. It has also been shown to inhibit the activity of the NF-κB signaling pathway, which is involved in inflammation and cell survival.
Biochemical and Physiological Effects:
2-chlorobenzaldehyde (2,6-di-4-morpholinyl-4-pyrimidinyl)hydrazone has been shown to exhibit various biochemical and physiological effects. It has been found to induce apoptosis, or programmed cell death, in cancer cells. 2-chlorobenzaldehyde (2,6-di-4-morpholinyl-4-pyrimidinyl)hydrazone has also been shown to inhibit tumor cell migration and invasion, which are important processes involved in cancer metastasis. In addition, 2-chlorobenzaldehyde (2,6-di-4-morpholinyl-4-pyrimidinyl)hydrazone has been found to reduce the production of pro-inflammatory cytokines, which are involved in the development of inflammation.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-chlorobenzaldehyde (2,6-di-4-morpholinyl-4-pyrimidinyl)hydrazone in lab experiments is its ability to selectively target cancer cells while sparing normal cells. This makes it a potentially safer and more effective treatment option compared to traditional chemotherapy drugs. However, one limitation of using 2-chlorobenzaldehyde (2,6-di-4-morpholinyl-4-pyrimidinyl)hydrazone is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 2-chlorobenzaldehyde (2,6-di-4-morpholinyl-4-pyrimidinyl)hydrazone. One area of interest is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another area of research is the investigation of the potential use of 2-chlorobenzaldehyde (2,6-di-4-morpholinyl-4-pyrimidinyl)hydrazone in combination with other drugs or therapies to enhance its anti-tumor activity. Additionally, further studies are needed to fully understand the mechanism of action of 2-chlorobenzaldehyde (2,6-di-4-morpholinyl-4-pyrimidinyl)hydrazone and its potential applications in the treatment of cancer and other diseases.

Synthesis Methods

The synthesis of 2-chlorobenzaldehyde (2,6-di-4-morpholinyl-4-pyrimidinyl)hydrazone involves the reaction of 2-chlorobenzaldehyde with 4-morpholinyl-4-pyrimidinylhydrazine in the presence of a catalyst. The resulting product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

2-chlorobenzaldehyde (2,6-di-4-morpholinyl-4-pyrimidinyl)hydrazone has been extensively studied for its potential applications in the field of medicine. It has been shown to exhibit anti-tumor activity in various cancer cell lines, including breast, lung, and colon cancer. 2-chlorobenzaldehyde (2,6-di-4-morpholinyl-4-pyrimidinyl)hydrazone has also been found to have anti-inflammatory properties and has been shown to reduce inflammation in animal models of arthritis.